Cas no 1081114-83-1 (1-methyl-3-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one)

• Product Name: 1-methyl-3-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one
• CAS No: 1081114-83-1
• MF: C₂₁H₁₉N₃O₅
• MW: 393.392665147781
• CID: 5342872
• Update Time: 2025-10-31

1-methyl-3-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl)quinolin-4(1H)-one
• 1-methyl-3-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one
• 1-methyl-3-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]quinolin-4(1H)-one
• STL351620
• 1-methyl-3-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]quinolin-4-one

• Inchi： 1S/C21H19N3O5/c1-24-11-14(18(25)13-7-5-6-8-15(13)24)21-22-20(23-29-21)12-9-16(26-2)19(28-4)17(10-12)27-3/h5-11H,1-4H3
• InChI Key： KHIDPIBSJSYCGJ-UHFFFAOYSA-N
• SMILES： O1C(C2=CN(C)C3C=CC=CC=3C2=O)=NC(C2C=C(C(=C(C=2)OC)OC)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 615
• XLogP3: 3.2
• Topological Polar Surface Area: 86.9

Additional information on 1-methyl-3-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one

Research Briefing on 1-methyl-3-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one (CAS: 1081114-83-1)

The compound 1-methyl-3-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one (CAS: 1081114-83-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

Recent studies have highlighted the compound's role as a potent inhibitor of tubulin polymerization, a critical process in cell division. The trimethoxyphenyl moiety, a structural feature shared with known microtubule-targeting agents such as colchicine and combretastatin, suggests a potential mechanism involving the disruption of microtubule dynamics. This property makes it a candidate for further investigation in oncology, particularly for cancers that are resistant to conventional tubulin-targeting therapies.

In vitro studies have demonstrated that 1-methyl-3-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one exhibits strong antiproliferative activity against a panel of cancer cell lines, including those derived from breast, lung, and colon cancers. The compound's IC50 values were found to be in the low micromolar range, comparable to or better than some established chemotherapeutic agents. Additionally, preliminary data suggest that it may have a favorable selectivity profile, with reduced toxicity toward non-cancerous cells.

Further investigations into the compound's pharmacokinetics and pharmacodynamics are underway. Early results indicate good stability in plasma and moderate oral bioavailability, which are encouraging for its development as a therapeutic agent. However, challenges such as solubility and metabolic stability need to be addressed through structural optimization or formulation strategies.

In conclusion, 1-methyl-3-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one represents a promising scaffold for the development of novel anticancer agents. Its unique structural features and potent biological activity warrant further preclinical and clinical evaluation to fully elucidate its therapeutic potential.